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Compound of Interest

Compound Name: Brassinin

Cat. No.: B1667508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the large-scale synthesis of

Brassinin, a phytoalexin with significant chemopreventive and therapeutic potential. The

protocols detailed below are designed to be scalable for research and preclinical development.

Introduction
Brassinin, chemically known as 3-(S-methyldithiocarbamoyl)aminomethyl indole, is a

phytoalexin found in cruciferous vegetables.[1][2][3][4][5] It has garnered considerable interest

in the scientific community due to its diverse biological activities, including anticancer, anti-

inflammatory, and antioxidant properties.[4][6][7][8] The synthetic route described herein is

amenable to scale-up production, enabling further investigation into its therapeutic applications.

[1][3][5]

Data Presentation
The following table summarizes the key quantitative data associated with the synthesis of

Brassinin.
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Parameter Value Reference

Starting Material Indole-3-carboxaldehyde [1]

Final Product Brassinin [1]

Molecular Formula C₁₂H₁₄N₂S₂ [1]

Molecular Weight 250.39 g/mol [1]

Yield

Not explicitly stated in the

abstract, but the method is

described as suitable for scale-

up.

[1][3][5]

Melting Point 132-133 °C [1]

Appearance Not specified

Purity
High, as confirmed by NMR

and elemental analysis.
[1]

Elemental Analysis

(Calculated)

C, 57.57%; H, 5.64%; N,

11.19%
[1]

Elemental Analysis (Found)
C, 57.43%; H, 5.59%; N,

10.99%
[1]

Experimental Protocols
This section details the multi-step synthesis of Brassinin from indole-3-carboxaldehyde.

Step 1: Synthesis of 3-Aminomethylindole
This procedure involves the formation of an oxime from indole-3-carboxaldehyde, followed by

its reduction to the corresponding amine.

Materials:

Indole-3-carboxaldehyde

Hydroxylamine hydrochloride
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Methanol

Ammonia gas

Raney nickel

Hydrogen gas

Procedure:

Prepare a saturated solution of ammonia in methanol at 0°C.

To 120 ml of this solution, add a solution of hydroxylamine hydrochloride (2.3 g, 33.1 mmol)

in 25 ml of methanol.

Add indole-3-carboxaldehyde (4 g, 27.5 mmol) to the mixture.

Shake the resulting mixture at room temperature for 2 hours.

Carefully add approximately 3 g of Raney nickel to the reaction mixture.

Hydrogenate the mixture in a shaker at 45 p.s.i. of hydrogen for 12 hours.

After the reaction is complete, filter the catalyst and concentrate the filtrate to obtain 3-

aminomethylindole.

Step 2: Synthesis of Brassinin
This step involves the reaction of 3-aminomethylindole with carbon disulfide followed by

methylation.

Materials:

3-Aminomethylindole (from Step 1)

Carbon disulfide

Iodomethane
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Pyridine

Triethylamine

Procedure:

The synthesis of brassinin from 3-aminomethylindole is achieved by reacting it with carbon

disulfide in the presence of triethylamine.

This is followed by treatment with iodomethane in pyridine to yield the final product,

Brassinin.

Note: The provided search results offer a general outline for this step. For a precise, scalable

protocol, it is recommended to consult the full experimental details in the primary literature.

Purification and Characterization
The crude Brassinin can be purified using silica gel column chromatography. The structure

and purity of the final product should be confirmed by analytical techniques such as ¹H NMR,

¹³C NMR, and mass spectrometry.

Visualizations
Synthetic Workflow
The following diagram illustrates the key steps in the large-scale synthesis of Brassinin.
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Step 1: Synthesis of 3-Aminomethylindole

Step 2: Synthesis of Brassinin

Purification
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2. Iodomethane, Pyridine
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Caption: Workflow for the synthesis of Brassinin.
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Signaling Pathways
Brassinin has been shown to modulate several key signaling pathways involved in cancer and

inflammation.

1. PI3K/Akt Signaling Pathway Inhibition

Brassinin induces G1 phase cell cycle arrest in human colon cancer cells by inhibiting the

PI3K signaling pathway.[6] This leads to an increase in the expression of p21 and p27, which in

turn causes hypophosphorylation of the retinoblastoma (RB) protein.[6]
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Caption: Brassinin inhibits the PI3K/Akt pathway.
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2. MAPK Signaling Pathway Activation

In chronic myelogenous leukemia cells, Brassinin activates the MAPK signaling pathway,

leading to apoptosis, autophagy, and paraptosis.[7]
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Caption: Brassinin activates the MAPK signaling pathway.

3. Nrf2-HO-1 Signaling Pathway Upregulation

Brassinin suppresses obesity-induced inflammatory responses by upregulating the Nrf2-HO-1

signaling pathway.[4]
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Caption: Brassinin upregulates the Nrf2-HO-1 pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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